Cas no 17090-27-6 (2-(prop-2-enamido)benzoic acid)

• Product Name: 2-(prop-2-enamido)benzoic acid
• CAS No: 17090-27-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00593377
• CID: 96282
• PubChem ID: 18349883
• Update Time: 2025-06-29

2-(prop-2-enamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(1-oxo-2-propenyl)amino]-
• 2-(prop-2-enoylamino)benzoic acid
• 2-(prop-2-enamido)benzoic acid
• 17090-27-6
• 2-(Acryloylamino)benzoic acid
• CS-0238453
• AKOS000173933
• o-acrylamidobenzoic acid
• EN300-195746
• DTXSID20592992
• Z316089774
• SCHEMBL890714

• MDL： MFCD00593377
• Inchi： 1S/C10H9NO3/c1-2-9(12)11-8-6-4-3-5-7(8)10(13)14/h2-6H,1H2,(H,11,12)(H,13,14)
• InChI Key： KJOLAZDWVDOTSF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC(C=C)=O)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(prop-2-enamido)benzoic acid

Introduction to 2-(prop-2-enamido)benzoic acid (CAS No. 17090-27-6) and Its Emerging Applications in Chemical Biology

2-(prop-2-enamido)benzoic acid, identified by the chemical abstracts service number CAS No. 17090-27-6, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a benzoic acid core substituted with an amide group linked to an allyl moiety, exhibits a broad spectrum of biological activities that make it a valuable scaffold for drug discovery and molecular research.

The structural motif of 2-(prop-2-enamido)benzoic acid combines the aromatic stability of the benzoic ring with the reactivity of the amide and allyl functional groups. This configuration allows for diverse chemical modifications, making it an attractive candidate for synthesizing novel bioactive molecules. The benzoic acid moiety is well-known for its role in various pharmacological applications, while the amide group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

In recent years, 2-(prop-2-enamido)benzoic acid has been explored in several cutting-edge research areas. One notable application lies in its use as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological processes, and their dysregulation is associated with various diseases, including cancer and inflammation. The amide group in 2-(prop-2-enamido)benzoic acid provides a suitable platform for designing molecules that can selectively inhibit specific proteases by mimicking natural substrates or transition states.

Recent studies have demonstrated the potential of 2-(prop-2-enamido)benzoic acid derivatives as modulators of epigenetic enzymes. Epigenetic mechanisms, such as histone modification and DNA methylation, are increasingly recognized as key regulators of gene expression and have been implicated in many diseases. Researchers have leveraged the structural flexibility of 2-(prop-2-enamido)benzoic acid to develop compounds that can interact with epigenetic targets, offering new therapeutic strategies for conditions like cancer and neurodegenerative disorders.

Another emerging field where 2-(prop-2-enamido)benzoic acid has shown promise is in the development of photoactivatable probes for cellular imaging. The allyl group in this compound can undergo photochemical reactions upon exposure to light, allowing researchers to design probes that can selectively label or modify biological molecules in response to external stimuli. Such probes are invaluable tools for studying dynamic cellular processes and have applications in both basic research and drug development.

The synthesis of 2-(prop-2-enamido)benzoic acid itself is an area of active interest. Modern synthetic methodologies have enabled the efficient preparation of this compound via multi-step reactions that incorporate advanced techniques such as transition-metal-catalyzed cross-coupling reactions. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are crucial for developing biologically active derivatives.

In conclusion, 2-(prop-2-enamido)benzoic acid (CAS No. 17090-27-6) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features enable its use as a scaffold for designing molecules with tailored biological activities, making it a valuable tool for researchers exploring new therapeutic interventions. As our understanding of biological systems continues to evolve, compounds like 2-(prop-2-enamido)benzoic acid will undoubtedly play an increasingly important role in advancing both academic research and pharmaceutical development.